Cas no 160893-07-2 (2-Chloro-5-methoxyquinoline)

2-Chloro-5-methoxyquinoline is a heterocyclic organic compound featuring a quinoline core substituted with a chloro group at the 2-position and a methoxy group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy moiety contributes to electronic modulation, improving selectivity in cross-coupling reactions. Its stability under various conditions allows for versatile applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's well-defined synthetic pathway ensures consistent purity, making it suitable for research and industrial-scale processes requiring precise functionalization of the quinoline scaffold.
2-Chloro-5-methoxyquinoline structure
2-Chloro-5-methoxyquinoline structure
Product Name:2-Chloro-5-methoxyquinoline
CAS No:160893-07-2
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD22394142
CID:1036268
PubChem ID:11019719
Update Time:2025-05-28

2-Chloro-5-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-methoxyquinoline
    • 160893-07-2
    • CS-0188166
    • 5-methoxy-2-chloroquinoline
    • A906471
    • SB67686
    • Quinoline, 2-chloro-5-methoxy-
    • SY103261
    • C73044
    • DTXSID30452114
    • SCHEMBL2242668
    • EN300-3239346
    • ACMDJXKHEUGSIS-UHFFFAOYSA-N
    • AKOS016000790
    • MFCD22394142
    • DS-5932
    • MDL: MFCD22394142
    • Inchi: 1S/C10H8ClNO/c1-13-9-4-2-3-8-7(9)5-6-10(11)12-8/h2-6H,1H3
    • InChI Key: ACMDJXKHEUGSIS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(=CC=CC2=N1)OC

Computed Properties

  • Exact Mass: 193.0294416g/mol
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Boiling Point: 310.5±22.0°C at 760 mmHg

2-Chloro-5-methoxyquinoline Security Information

2-Chloro-5-methoxyquinoline Pricemore >>

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